3-(4-(2-([1,4'-bipiperidin]-1'-yl)-2-oxoethyl)phenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione hydrochloride

• IUPAC Name: 3-[4-[2-oxo-2-(4-piperidin-1-ylpiperidin-1-yl)ethyl]phenyl]-1H-thieno[3,2-d]pyrimidine-2,4-dione;hydrochloride
• InChI: InChI=1S/C24H28N4O3S.ClH/c29-21(27-13-8-18(9-14-27)26-11-2-1-3-12-26)16-17-4-6-19(7-5-17)28-23(30)22-20(10-15-32-22)25-24(28)31;/h4-7,10,15,18H,1-3,8-9,11-14,16H2,(H,25,31);1H
• InChI Key: GSFFIPIXLIYXLM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2CCN(CC2)C(=O)CC3=CC=C(C=C3)N4C(=O)C5=C(C=CS5)NC4=O.Cl
• Molecular Formula: C24H29ClN4O3S
• Molecular Weight: 489.0 g/mol

Description

The compound is a derivative of thieno[3,2-d]pyrimidine, which is a heterocyclic compound. Thieno[3,2-d]pyrimidines are known to have various biological activities and are important in medicinal chemistry.

Molecular Structure Analysis

The compound contains a thieno[3,2-d]pyrimidine core, which is a bicyclic structure consisting of a thiophene ring fused with a pyrimidine ring. It also has a bipiperidinyl group and a phenyl group attached to it.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Thieno[3,2-d]pyrimidines have been studied for their antimicrobial and anticancer activities. The mechanism of action often involves interaction with biological targets such as enzymes or receptors.

Future Directions

Thieno[3,2-d]pyrimidines are an active area of research due to their potential biological activities. Future research could involve studying the biological activity of this specific compound, optimizing its synthesis, and investigating its mechanism of action.